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Executive Summary

2-Chloroethyl methyl carbonate (CEMC) is an asymmetric carbonic acid ester featuring a
methyl group and a 2-chloroethyl moiety. While historically overshadowed by its symmetric
analog, bis(2-chloroethyl) carbonate, CEMC has emerged as a critical species in two distinct
high-value sectors: Lithium-lon Battery (LIB) electrolytes and specialized organic synthesis.

In the context of LIBs, CEMC serves a dual role: it is investigated as a functional electrolyte
solvent/additive capable of enhancing high-voltage stability and flame retardancy, and it acts as
a diagnostic marker for the oxidative degradation of ethyl methyl carbonate (EMC) at high
potentials. In drug development, it functions as a versatile reagent for introducing the 2-
chloroethoxycarbonyl motif, a useful protecting group and pharmacophore precursor.

This guide provides a comprehensive technical analysis of CEMC, detailing its structural
properties, synthesis protocols, and application workflows.

Chemical Identity & Structural Analysis[1]

CEMC is characterized by the presence of a reactive chloroalkyl group and a carbonate
linkage. The asymmetry of the molecule introduces specific reactivity patterns distinguishable
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from symmetric carbonates.

Table 1: Chemical Identity

Parameter Detail

Chemical Name 2-Chloroethyl methyl carbonate

Carbonic acid, 2-chloroethyl methyl ester;

Synonyms Methyl 2-chloroethyl carbonate; CEMC
CAS Number 78241-76-6

Molecular Formula C4H+CIOs

Molecular Weight 138.55 g/mol

SMILES COC(=0)occcl

INChl Key JTAMKVMVSJVIKP-UHFFFAOYSA-N

Structural Commentary

The molecule consists of a central carbonyl carbon (

hybridized) bonded to two oxygen atoms. One oxygen is methylated, while the other is
attached to a 2-chloroethyl chain. The electron-withdrawing chlorine atom at the

-position destabilizes the ethyl chain relative to a standard ethyl group, influencing the anodic
stability in electrochemical environments.

Physicochemical Profile

The physical properties of CEMC are intermediate between dimethyl carbonate (DMC) and
bis(2-chloroethyl) carbonate.

Table 2: Physicochemical Properties
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Value
Property . . Note
(Experimental/Predicted)
Physical State Liquid Colorless to pale yellow
Boiling Point ~150-155 °C Predicted based on homologs
Density ~1.25 g/cm?3 Estimated

Soluble in polar organic
Solubility solvents (ACN, THF, PC); Hydrolyzes slowly in water

Limited solubility in water

Flash Point >60 °C Predicted

LogP ~1.1 Lipophilic character

Synthesis & Production Protocols
Primary Synthesis: Chloroformate Coupling

The most reliable laboratory-scale synthesis involves the nucleophilic substitution of methyl
chloroformate with 2-chloroethanol. This route minimizes transesterification side products.

Reaction:

Protocol 1: Step-by-Step Synthesis

e Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,
dropping funnel, and nitrogen inlet.

¢ Reagents:

o

2-Chloroethanol (1.0 equiv, 50 mmol)

[¢]

Pyridine or Triethylamine (1.1 equiv, 55 mmol)

[e]

Dichloromethane (DCM) (anhydrous, 150 mL)

[e]

Methyl Chloroformate (1.05 equiv, 52.5 mmol)
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e Procedure:
o Dissolve 2-chloroethanol and the base in DCM under

atmosphere. Cool to 0 °C in an ice bath.

o Add Methyl Chloroformate dropwise over 30 minutes, maintaining temperature <5 °C. The

reaction is exothermic.

o Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by TLC or
GC-MS.

o Workup:
o Quench with ice-cold water (50 mL).
o Wash the organic layer with 1M HCI (to remove excess base), saturated

, and brine.

o Dry over anhydrous
, filter, and concentrate under reduced pressure.

« Purification: Distillation under reduced pressure yields pure CEMC.

Visualization of Synthesis Workflow
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Figure 1: Synthetic workflow for 2-Chloroethyl methyl carbonate via the chloroformate route.

Applications in Energy Storage (Lithium-lon
Batteries)
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CEMC is increasingly relevant in the development of high-voltage electrolytes (4.5V+ vs Li/Li+).

As a Functional Additive

Halo-alkyl carbonates like CEMC possess higher oxidation potentials than standard alkyl
carbonates (DMC, EMC). The chlorine substituent provides a dipole that can facilitate the
formation of a stable Cathode Electrolyte Interphase (CEl), preventing continuous electrolyte
oxidation.

e Mechanism: The CI-C bond can undergo homolytic cleavage under extreme potentials or
thermal stress, initiating radical polymerization that passivates the electrode surface.

o Flame Retardancy: Halogenated carbonates reduce the flammability of the electrolyte
mixture compared to pure alkyl carbonates.

As a Degradation Marker

In systems using Lithium Perchlorate (

) or when exposed to chloride contamination, Ethyl Methyl Carbonate (EMC) can undergo
oxidative chlorination. The detection of CEMC in cycled battery electrolytes serves as a
"fingerprint" for specific degradation pathways involving chlorine radicals (

)-

Degradation Pathway:
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Figure 2: Pathway for the formation of CEMC as a degradation product in high-voltage Li-ion
cells.

Applications in Drug Development & Organic
Synthesis[4][5]

In medicinal chemistry, CEMC is utilized as a bifunctional linker and a protecting group reagent.

Carbamate Synthesis

CEMC reacts with secondary amines to form carbamates. The 2-chloroethyl group can
subsequently be modified (e.g., nucleophilic displacement) or used to influence the lipophilicity
of the prodrug.
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N-Alkylation/Acylation

The reactivity of the carbonate vs. the alkyl chloride allows for selective functionalization.
» Step 1: Reaction of the carbonate with an amine yields a carbamate.

e Step 2: The chloroethyl tail remains available for cyclization (e.g., forming oxazolidinones) or
further substitution.

Safety & Handling

Hazard Classification:

» Skin/Eye Irritant: Causes serious eye irritation and skin irritation.

o Acute Toxicity: Harmful if swallowed or inhaled.

o Target Organs: Respiratory system.

Handling Protocol:

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

» Ventilation: All operations must be performed in a certified chemical fume hood.
e Storage: Store in a cool, dry place under inert gas (

or Ar). Moisture sensitive (slow hydrolysis).
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[https://lwww.benchchem.com/product/b8599923/docs#technical-monograph-2-chloroethyl-
methyl-carbonate-cemc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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